6-(tert-butyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one

• IUPAC Name: 6-tert-butyl-3-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one
• InChI: InChI=1S/C16H16FN5O2S/c1-16(2,3)12-13(24)18-14-19-20-15(22(14)21-12)25-8-11(23)9-4-6-10(17)7-5-9/h4-7H,8H2,1-3H3,(H,18,19,24)
• InChI Key: KERSHVVOURPJKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C(=NN=C2SCC(=O)C3=CC=C(C=C3)F)NC1=O
• Molecular Formula: C16H16FN5O2S
• Molecular Weight: 361.4 g/mol

Description

6-(tert-butyl)-3-((2-(4-fluorophenyl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one is a useful research compound. Its molecular formula is C16H16FN5O2S and its molecular weight is 361.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

The synthesis of derivatives of 8Н-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ones, which share a structural resemblance to the specified compound, has been explored for their potential antioxidant properties. These derivatives were synthesized by reacting 8-amino-6-tert-butyl-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one with various aromatic and heterocyclic aldehydes. The antioxidant activity of these compounds was evaluated through their ability to inhibit lipoperoxide formation. This study highlights the chemical structure-pharmacological action relationship, revealing that the introduction of electron-withdrawing substituents into the benzene ring affects the antioxidant properties. Particularly, derivatives with a hydroxyl group and an additional oxyalkyl fragment showed notable antioxidant activity, suggesting the potential of these compounds, including the specified triazolotriazine derivative, in pharmaceutical applications targeting oxidative stress-related diseases (Novodvorskyi et al., 2020).

Mosquito-larvicidal and Antibacterial Properties

Research into novel thiadiazolotriazin-4-ones, which are structurally related to the specified compound, has demonstrated moderate mosquito-larvicidal and antibacterial activities. The synthesis of these compounds involved the condensation of 3,3-dimethyl-2-oxobutanoic acid and thiocarbohydrazide, followed by condensation with various substituted aryloxyacetic acids. This study's findings indicate that some derivatives exhibit significant larvicidal activity against malaria vectors and broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. These results suggest potential applications of the specified compound in developing new agents for controlling mosquito populations and bacterial infections (Castelino et al., 2014).

Antimicrobial and Antifungal Activities

Several studies have investigated the antimicrobial and antifungal activities of triazinone derivatives, underscoring the broader utility of these compounds in addressing various pathogens. Novel derivatives have been evaluated for their growth inhibition properties against certain bacterial and fungal pathogens, showing that these compounds possess noteworthy antimicrobial and antifungal activities. This research paves the way for the development of new therapeutic agents based on the structural framework of the specified compound, offering potential applications in treating infections caused by resistant microbial strains (Kumara et al., 2015).